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Compound of Interest

Compound Name:
Ethyl 2-acetyl-3-

(dimethylamino)acrylate

Cat. No.: B151985 Get Quote

An In-depth Technical Guide to Ethyl 2-acetyl-3-(dimethylamino)acrylate

This technical guide provides a comprehensive overview of Ethyl 2-acetyl-3-
(dimethylamino)acrylate, a versatile organic compound with applications in chemical

synthesis and potential relevance in drug development. This document is intended for

researchers, scientists, and professionals in the field of drug development and organic

chemistry.

Core Molecular Data
The fundamental properties of Ethyl 2-acetyl-3-(dimethylamino)acrylate are summarized in

the table below, providing a quick reference for its molecular characteristics.

Property Value

Molecular Formula C₉H₁₅NO₃

Molecular Weight 185.22 g/mol

Synthesis and Experimental Protocols
Ethyl 2-acetyl-3-(dimethylamino)acrylate is a key intermediate in the synthesis of various

heterocyclic compounds, particularly pyrimidine derivatives. The synthesis of this compound
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and its analogues generally involves a condensation reaction. Below is a representative

experimental protocol for the synthesis of a structurally related compound, which can be

adapted for the synthesis of the title compound.

Synthesis of a 3-(N,N-dimethylamino)acrylate Derivative

This protocol outlines the synthesis of a 3-(N,N-dimethylamino)acrylate derivative, which

follows a similar synthetic logic to that of Ethyl 2-acetyl-3-(dimethylamino)acrylate.

Materials:

Ethyl acetate

Sodium ethoxide

Ethyl formate

Dimethylamine hydrochloride

Tetrahydrofuran (THF)

Carbon monoxide (CO)

Procedure:

In an autoclave, a mixture of ethyl acetate (1 mol), sodium ethoxide (1.2 mol), and ethyl

formate (0.1 mol) is prepared in a tetrahydrofuran solution containing dimethylamine (1.2

mol).

Carbon monoxide is introduced into the autoclave, and the pressure is controlled at 30 bar.

The reaction mixture is heated to 40°C and stirred for 3 hours, or until the CO pressure no

longer declines.

After cooling to room temperature, the mixture is filtered.

The filtrate is subjected to vacuum distillation to isolate the crude 3-N,N-dimethylamino ethyl

acrylate product.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/product/b151985?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b151985?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The crude product is then mixed with a polymerization inhibitor, such as 2,2,6,6-

tetramethylpiperidine 1-oxyl (TEMPO).

A final fractional distillation under reduced pressure (e.g., 82-86°C at 5 mmHg) is performed

to yield the purified product.[1][2]

Application in Drug Development: A Precursor to
Anti-Inflammatory Agents
Ethyl 2-acetyl-3-(dimethylamino)acrylate serves as a valuable precursor for the synthesis of

pyrimidine derivatives, a class of compounds known for their wide range of pharmacological

activities, including anti-inflammatory effects.[3][4][5] The anti-inflammatory mechanism of

many pyrimidine-based compounds is linked to the inhibition of cyclooxygenase (COX)

enzymes, which are key in the inflammatory cascade.[3]

Proposed Anti-Inflammatory Signaling Pathway

The following diagram illustrates the proposed mechanism of action for a pyrimidine derivative

synthesized from Ethyl 2-acetyl-3-(dimethylamino)acrylate, highlighting its role in the

inhibition of the inflammatory pathway.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://patents.google.com/patent/CN103833565B/en
https://patents.google.com/patent/CN105693535A/en
https://www.benchchem.com/product/b151985?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC8694831/
https://asianpubs.org/index.php/ajomc/article/view/15407
https://www.researchgate.net/publication/374629172_Synthesis_And_Biological_Evaluation_of_Novel_Pyrimidine_Derivatives_As_Anti-Inflammatory_Agents
https://pmc.ncbi.nlm.nih.gov/articles/PMC8694831/
https://www.benchchem.com/product/b151985?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b151985?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Arachidonic Acid

COX-1 / COX-2
Enzymes

Prostaglandins (e.g., PGE2)

Inflammation
(Pain, Fever, Swelling)

Pyrimidine Derivative
(from Ethyl 2-acetyl-3-(dimethylamino)acrylate)

Inhibition

Click to download full resolution via product page

Proposed anti-inflammatory mechanism of pyrimidine derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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